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Compound of Interest

Compound Name: ABTS diammonium salt

Cat. No.: B7809020

The 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) or ABTS assay is a widely utilized
method for determining the total antioxidant capacity of various samples, including
pharmaceuticals, natural products, and biological fluids.[1] The principle of the assay is
centered on the generation of the ABTS radical cation (ABTSe+), a stable, blue-green
chromophore, through the oxidation of ABTS with potassium persulfate.[1][2] When an
antioxidant is introduced, it reduces the ABTSe+, leading to a decolorization of the solution.[3]
The extent of this color reduction is proportional to the antioxidant concentration and is typically
measured spectrophotometrically at 734 nm.[3][4]

This document provides a comprehensive protocol for the preparation of the ABTS working
solution using potassium persulfate, intended for researchers, scientists, and professionals in
drug development.

Data Presentation: Reagent and Solution Summary

The quantitative data for the preparation of the ABTS working solution are summarized in the
table below for clarity and easy reference.
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Reagent/Solution

Stock
Concentration

Final
Concentration in
Radical Solution

Key Preparation
Notes

ABTS Diammonium
Salt

7 mM

3.5mM

Dissolve 38.4 mg in
10 mL of deionized
water or a suitable
buffer.[5]

Potassium Persulfate
(K2S20s)

2.45 mM

1.225 mM

Dissolve 6.6 mg in 10

mL of deionized water.

[5]

ABTSe+ Radical

Cation Stock Solution

N/A

N/A

Mix equal volumes of
ABTS and potassium
persulfate stock
solutions. Incubate in
the dark for 12-16
hours at room
temperature.[4][6][7]

ABTS Working

Solution

N/A

N/A

Dilute the ABTSe+
Radical Cation Stock
Solution with a
suitable solvent (e.g.,
ethanol or PBS) to
achieve an
absorbance of 0.700 +
0.05 at 734 nm.[6][8]

Experimental Protocols

This section provides a detailed, step-by-step methodology for the preparation of the ABTS

working solution.

l. Materials and Reagents

e ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt (CAS

#30931-67-0)
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o Potassium persulfate (K2S20s), also known as potassium peroxodisulfate
e Deionized water or Phosphate-Buffered Saline (PBS)

» Ethanol (optional, for diluting samples and the working solution)

e Volumetric flasks and pipettes

o Amber glass bottles or flasks wrapped in aluminum foil

e Spectrophotometer or microplate reader capable of measuring absorbance at 734 nm

Il. Preparation of Stock Solutions

A. 7 mM ABTS Stock Solution
o Accurately weigh 38.4 mg of ABTS diammonium salt.

» Dissolve the powder in a 10 mL volumetric flask with deionized water or a suitable buffer
(e.g., PBS). Ensure it is completely dissolved.

 Store this solution in an amber bottle or a foil-wrapped container at 4°C.
B. 2.45 mM Potassium Persulfate Stock Solution

o Accurately weigh 6.6 mg of potassium persulfate.[5]

e Dissolve the powder in a 10 mL volumetric flask with deionized water.

e This solution can be stored at 4°C.

lll. Generation of the ABTSe<+ Radical Cation Stock
Solution

This step involves the chemical reaction that generates the colored radical required for the

assay.

e In a glass container, mix equal volumes of the 7 mM ABTS stock solution and the 2.45 mM
potassium persulfate stock solution.[4][7] For example, mix 10 mL of the ABTS solution with

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b7809020?utm_src=pdf-body
https://www.researchgate.net/post/How_do_I_make_the_potassium_persulfate_solution_used_in_the_ABTS_assay_for_antioxidant_test
https://japer.in/storage/files/article/92cb4732-f325-4b6e-bbd0-d9a3b31b3fe1-EsScQVMwiuIZEeXR/japer-vol-13-iss-2-92-98-8170.pdf
https://www.protocols.io/view/abts-radical-scavenging-capacity-measurement-j8nlkn7dl5r7/v1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7809020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

10 mL of the potassium persulfate solution.

Allow the mixture to stand in the dark at room temperature for 12 to 16 hours before use.[1]
[6] This crucial incubation period allows for the complete formation of the ABTSe+ radical.[9]
[10]

The solution will develop a deep blue-green color, indicating the successful generation of the
radical cation. This resulting solution is the ABTSe+ stock solution and is stable for up to two
days when stored in the dark at 4°C.[8]

IV. Preparation of the ABTS Working Solution

The ABTSe+ stock solution is too concentrated for direct use in the assay and must be diluted.

Before performing the assay, the ABTSe+ stock solution must be diluted with a suitable
solvent, such as ethanol or PBS, to an absorbance of 0.700 + 0.05 at 734 nm.[6][8]

To achieve the target absorbance, start by making a trial dilution (e.g., add 1 mL of the
ABTSe+ stock to 50 mL of ethanol).

Measure the absorbance of this diluted solution at 734 nm.

Adjust the volume of the diluent as necessary to bring the absorbance within the target range
of 0.700 + 0.05.

Once the correct dilution factor is established, prepare the required volume of the ABTS
working solution for your experiment. This solution should be used immediately for the best
results.[11]

Visualizations

The following diagrams illustrate the logical workflow for the preparation of the ABTS working

solution and the underlying chemical principle of the assay.
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Step 1: Prepare Stock Solutions

Prepare 7 mM ABTS Prepare 2.45 mM K2S20s
Stock Solution Stock Solution

Step 2: G1vanerate ABTS Racvical (ABTSe+)

Mix Equal Volumes of
ABTS and K2S20s Stocks

)

Incubate in Dark
(12-16 hours, Room Temp)

Step 3: Prepare Final Working Solution

Dilute ABTSe+ Stock
with Solvent (e.g., Ethanol)

Adjust Dilution to Absorbance
of 0.700 £ 0.05 at 734 nm

Step 4: Assay Ready

ABTS Working

Solution Ready

Click to download full resolution via product page

Caption: Workflow for ABTS working solution preparation.
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Caption: Chemical principle of the ABTS radical cation decolorization assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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potassium-persulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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